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Key Properties and Hazards of Nitroacetonitrile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nitroacetonitrile

CAS No.: 13218-13-8

Cat. No.: S1540953

The table below summarizes the known hazards and properties of Nitroacetonitrile based on scientific

literature [1].

Hazard / Property Description / Value

Chemical Instability Thermally unstable; risk of explosive decomposition [1].
Explosive Decomposition Can decompose explosively upon concentration or distillation [1].
Decomposition Onset Around 109°C (DSC measurement) [1].

Energy of Decomposition 874 Jig released upon decomposition [1].

Primary Hazard Spontaneous explosion due to chemical instability [1].

Recommended Safe Handling Procedures

Given the instability of pure nitroacetonitrile, the following procedures are recommended.

Substitution with Safer Salts

¢ Use Stable Salts: The potassium salt of nitroacetonitrile is a thermodynamically stable and water-
soluble alternative. It provides equivalent chemical reactivity without the explosion hazard [1].
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¢ Avoid Pure Compound: Syntheses should be designed to use the salt form to avoid generating or
handling the pure, unstable nitroacetonitrile [1].

General Handling Controls (if pure compound is unavoidable)

e Temperature Control: Never heat reactions involving nitroacetonitrile above 50°C [1].

e Personal Protective Equipment (PPE): Based on acetonitrile guidelines, wear protective gloves,
clothing, and eye protection. Use a face shield for splash risk and respiratory protection in poorly
ventilated areas [2].

¢ Ventilation: Always use adequate ventilation or a fume hood [2].

Storage Guidelines

e Condition: Store in a cool, well-ventilated area [2].

e Container: Keep in a sealed container [2].

e Segregation: Keep away from incompatible materials such as strong oxidizing agents, strong acids,
and bases [2].

Emergency and First Aid Response

The first aid measures below are derived from acetonitrile guidelines and represent standard laboratory

practice for toxic, volatile solvents [2].
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Troubleshooting Common Scenarios

l

[Do NOT induce Vomiting]

Scenario Immediate Action

Preventive Measures

Spill or Leak Evacuate area. Remove ignition sources.
Ventilate. Contain spill with inert absorbent using
spark-proof tools [2].

Fire Use dry chemical, CO,, or alcohol-resistant

foam. Do not use water streams [3] [2].

Thermal Evacuate immediately. Do not attempt to handle.
Decomposition

Use proper equipment. Store
in sealed containers.

Eliminate ignition sources
(open flames, sparks) [2].

Use temperature controls.
Substitute with potassium salt

[1].
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Important Safety Notes

¢ Critical Consideration: The most significant finding is that pure nitroacetonitrile is inherently
unstable and hazardous. The primary safety recommendation is to use its stable potassium salt
instead for all synthetic applications [1].

¢ Information Gap: The safety data for nitroacetonitrile itself is not as comprehensive as for common
laboratory chemicals. The information here is based on a scientific review of its use in energetics [1]
and generalized safety practices for a related nitrile [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Key Properties and Hazards of Nitroacetonitrile]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1540953#safe-handling-

procedures-for-nitroacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s1540953?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

